Cas no 892363-04-1 (4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 892363-04-1
• MF: C₂₁H₁₈N₂O₂S₂
• MW: 394.509822368622
• CID: 5439147
• Update Time: 2025-09-27

4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• SEGPKGXMFOHNFQ-UHFFFAOYSA-N
• 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C21H18N2O2S2/c24-27(25)20-14-8-7-13-19(20)23(15-17-9-3-1-4-10-17)21(22-27)26-16-18-11-5-2-6-12-18/h1-14H,15-16H2
• InChI Key： SEGPKGXMFOHNFQ-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C(=N1)SC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

4-Benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 892363-04-1): A Comprehensive Overview

4-Benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 892363-04-1) is a specialized organic compound with a unique molecular structure that has garnered attention in pharmaceutical and chemical research. This compound belongs to the benzothiadiazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both benzyl and benzylsulfanyl groups in its structure enhances its potential for applications in drug discovery and material science.

The compound's molecular formula is C₂₁H₁₈N₂O₂S₂, and it features a 1lambda6,2,4-benzothiadiazine-1,1-dione core, which is a sulfur- and nitrogen-containing heterocycle. This structural motif is often associated with interesting pharmacological properties, making 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione a subject of ongoing research. Its CAS number 892363-04-1 serves as a unique identifier, ensuring precise referencing in scientific literature and databases.

One of the key reasons for the growing interest in 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is its potential role in medicinal chemistry. Researchers are exploring its derivatives for their possible anti-inflammatory, antimicrobial, and anticancer properties. The benzothiadiazine scaffold is known to interact with various biological targets, and the addition of benzyl and benzylsulfanyl groups could further modulate these interactions, leading to enhanced efficacy or selectivity.

In addition to its pharmaceutical applications, 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is also being investigated for its utility in material science. The compound's unique electronic properties, stemming from its conjugated system and heteroatom-rich structure, make it a candidate for use in organic electronics and photovoltaic materials. Researchers are particularly interested in how the benzylsulfanyl moiety might influence the compound's optical and electronic behavior.

The synthesis of 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione typically involves multi-step organic reactions, including the formation of the benzothiadiazine core and subsequent functionalization with benzyl and benzylsulfanyl groups. These synthetic routes are often optimized for yield and purity, as the compound's applications demand high-quality material. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize the compound and confirm its structure.

From a commercial perspective, 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS number 892363-04-1 is a critical piece of information for procurement, ensuring that researchers obtain the correct compound. The compound's stability and storage requirements are also important considerations, as they can impact its usability in various experimental settings.

Recent trends in chemical research highlight a growing interest in sulfur-containing heterocycles, and 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione fits squarely within this category. Sulfur atoms in heterocyclic compounds often contribute to unique reactivity and binding properties, making them valuable in drug design. The compound's benzylsulfanyl group, in particular, could play a role in modulating its interactions with biological targets or other molecules.

Another area of interest is the compound's potential role in green chemistry and sustainable synthesis. Researchers are increasingly looking for ways to synthesize complex molecules like 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione using environmentally friendly methods. This includes minimizing the use of hazardous reagents, reducing waste, and improving energy efficiency. Such efforts align with broader trends in the chemical industry toward sustainability.

In summary, 4-benzyl-3-(benzylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 892363-04-1) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique structure, combining a benzothiadiazine core with benzyl and benzylsulfanyl substituents, offers numerous opportunities for research and development. As scientific understanding of this compound grows, so too will its applications, making it a valuable asset in the toolkit of chemists and researchers worldwide.